Cas no 2611-78-1 (3-(aminomethyl)cyclohexane-1-carboxylic acid)

• Product Name: 3-(aminomethyl)cyclohexane-1-carboxylic acid
• CAS No: 2611-78-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 3924039
• Update Time: 2025-06-30

3-(aminomethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(aminomethyl)-
• 3-(Aminomethyl)cyclohexanecarboxylic acid
• 3-(aminomethyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C8H15NO2/c9-5-6-2-1-3-7(4-6)8(10)11/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： LYRQHZCLXXBANV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC(CN)C1

Additional information on 3-(aminomethyl)cyclohexane-1-carboxylic acid

3-(Aminomethyl)cyclohexane-1-carboxylic Acid (CAS No: 2611-78-1)

3-(Aminomethyl)cyclohexane-1-carboxylic acid, also known by its CAS number 2611-78-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a cyclohexane derivative with an aminoethyl group attached to the third carbon and a carboxylic acid group at the first carbon position. Its structure makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The synthesis of 3-(aminomethyl)cyclohexane-1-carboxylic acid involves several steps, including the modification of cyclohexane derivatives to introduce the aminoethyl and carboxylic acid functionalities. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have explored various catalysts, such as palladium-based catalysts, to facilitate the coupling reactions necessary for its formation.

In terms of physical properties, 3-(aminomethyl)cyclohexane-1-carboxylic acid is known for its stability under standard conditions and its ability to form stable salts with various cations. This property is particularly useful in pharmaceutical applications where controlled release of active ingredients is desired. The compound's solubility in both polar and non-polar solvents also makes it suitable for a wide range of chemical reactions.

Recent studies have highlighted the potential of 3-(aminomethyl)cyclohexane-1-carboxylic acid in drug delivery systems. Its ability to form amphiphilic structures has been exploited in the development of nanoparticles for targeted drug delivery. These nanoparticles can encapsulate hydrophobic drugs and release them at specific sites in the body, enhancing therapeutic efficacy while reducing side effects.

Beyond pharmaceutical applications, 3-(aminomethyl)cyclohexane-1-carboxylic acid has shown promise in materials science. Its unique structure allows it to act as a building block for creating advanced polymers with tailored mechanical and thermal properties. Researchers are exploring its use in creating biodegradable polymers for packaging materials, which could significantly reduce environmental pollution caused by conventional plastics.

The compound's role in biochemistry is another area gaining attention. Studies have shown that 3-(aminomethyl)cyclohexane-1-carboxylic acid can interact with various enzymes and proteins, making it a valuable tool in understanding biochemical pathways. This interaction potential opens avenues for its use as a lead compound in drug discovery programs targeting specific diseases such as cancer or neurodegenerative disorders.

In conclusion, 3-(aminomethyl)cyclohexane-1-carboxylic acid (CAS No: 2611-78-1) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.